3-Phenyl-2-isoxazolin-5-yldimethylphosphine oxide

• CAS No.: 125674-36-4
• Molecular Formula: C11H14NO2P
• Molecular Weight: 223.21 g/mol
• IUPAC Name: 5-dimethylphosphoryl-3-phenyl-4,5-dihydro-1,2-oxazole
• InChI: InChI=1S/C11H14NO2P/c1-15(2,13)11-8-10(12-14-11)9-6-4-3-5-7-9/h3-7,11H,8H2,1-2H3
• InChI Key: WCEFMFNOBWCAEV-UHFFFAOYSA-N
• Canonical SMILES: CP(=O)(C)C1CC(=NO1)C2=CC=CC=C2

Description

3-Phenyl-2-isoxazolin-5-yldimethylphosphine oxide is a useful research compound. Its molecular formula is C11H14NO2P and its molecular weight is 223.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Preparation is carried out in analogy to Example 1 by starting from 60.6 g (0.5 mol) of benzaldoxime, 73.45 g (0.55 mol) of N-chlorosuccinimide, 57.3 g (0.55 mol) of vinyldimethylphosphine oxide and 76.5 ml (0.55 mol) of triethylamine. After the usual working up, the product is recrystallized from. tert.butyl methyl ether. 64.4 g of pure product of melting point 153° C. are obtained.